4-Methylamino-3-nitro-1H-pyridin-2-one
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Description
4-Methylamino-3-nitro-1H-pyridin-2-one is a nitrogen-containing heterocyclic compound characterized by a pyridinone backbone with a methylamino (-NHCH₃) group at position 4 and a nitro (-NO₂) substituent at position 3. The methylamino group enhances nucleophilicity and hydrogen-bonding capacity compared to simpler alkyl or amino substituents, making it a candidate for pharmaceutical intermediates or coordination chemistry .
Properties
Molecular Formula |
C6H7N3O3 |
|---|---|
Molecular Weight |
169.14 g/mol |
IUPAC Name |
4-(methylamino)-3-nitro-1H-pyridin-2-one |
InChI |
InChI=1S/C6H7N3O3/c1-7-4-2-3-8-6(10)5(4)9(11)12/h2-3H,1H3,(H2,7,8,10) |
InChI Key |
BOHDSTAUENDLRH-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C(=O)NC=C1)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The table below compares 4-Methylamino-3-nitro-1H-pyridin-2-one with three related compounds from the evidence, highlighting substituent positions, molecular weights, and key properties:
| Compound Name | CAS Number | Substituents (Position) | Molecular Weight (g/mol) | Melting Point (°C) | Key Functional Groups |
|---|---|---|---|---|---|
| 4-Methyl-3-nitro-1H-pyridin-2-one | 21901-18-8 | 4-CH₃, 3-NO₂, 2-one | 170.12 (calculated) | Not reported | Nitro, methyl, hydroxyl |
| 4-Amino-6-methyl-3-nitro-1H-pyridin-2-one | 63897-15-4 | 4-NH₂, 6-CH₃, 3-NO₂, 2-one | 185.15 (reported) | Not reported | Amino, methyl, nitro, hydroxyl |
| 2-Amino-4-(2-chloro-5-phenylpyridin-3-yl)-1-phenylpyridine | N/A | Multiple aryl/chloro groups | 466–545 (varied) | 268–287 | Chloro, amino, phenyl |
| 4-Methylamino-3-nitro-1H-pyridin-2-one | Not available | 4-NHCH₃, 3-NO₂, 2-one | ~183.14 (estimated) | Insufficient data | Methylamino, nitro, hydroxyl |
Key Observations :
- Substituent Reactivity: The methylamino group in the target compound likely increases solubility in polar solvents compared to the methyl group in 4-methyl-3-nitro-1H-pyridin-2-one, while the nitro group maintains strong electron-withdrawing effects, influencing electrophilic substitution patterns .
- Thermal Stability: The absence of melting point data for the target compound contrasts with structurally complex analogs (e.g., 2-amino-4-(2-chloro-5-phenylpyridin-3-yl)-1-phenylpyridine), which exhibit high melting points (268–287°C) due to extended aromaticity and intermolecular hydrogen bonding .
- Synthetic Challenges: Unlike analogs with phenyl or chloro substituents (synthesized via Suzuki coupling or nucleophilic substitution), the methylamino group may require protective strategies during synthesis to avoid side reactions .
Electronic and Spectroscopic Differences
- NMR Shifts: In 4-amino-6-methyl-3-nitro-1H-pyridin-2-one, the amino group (δH ~5.5 ppm) and methyl group (δH ~2.3 ppm) exhibit distinct ¹H NMR signals . For the target compound, the methylamino group’s N–H proton would likely resonate near δH 3.5–4.5 ppm, with splitting due to coupling with the adjacent methyl group.
- IR Spectroscopy : The nitro group’s asymmetric stretching (~1520 cm⁻¹) and symmetric stretching (~1350 cm⁻¹) would dominate the IR spectrum, similar to analogs .
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